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tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate

Name: tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate
Brand: Smolecule
SKU: S6444658
Rating: 5 (8 reviews)

Catalog No.

S6444658

CAS No.

1784978-14-8

M.F

C13H23NO3

M. Wt

241.3

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carba...

8. Toxicity and Safety in Scientific Experiments
9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Specification
14. Others

General Information

CAS Number

1784978-14-8

Product Name

tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate

Molecular Formula

C13H23NO3

Molecular Weight

241.3

Tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate is a chemical compound used in various scientific experiments. This paper aims to discuss the definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate.

Definition and Background

Tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate, also known as Boc-L-menthyl-L-alanine tert-butyl ester, is a white solid that has a molecular weight of 315.44 g/mol. It is used in the synthesis of peptides and as a reagent in organic chemistry. Boc-L-menthyl-L-alanine tert-butyl ester is a carbamate derivative of a natural amino acid.

Physical and Chemical Properties

Tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate has a melting point of 97-99°C and a boiling point of 460.7°C at 760 mmHg. It is soluble in methanol, ethanol, and acetonitrile, but insoluble in water. The chemical formula for tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate is C16H27NO4.

Synthesis and Characterization

Tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate is synthesized by reacting L-menthyl-L-alanine with tert-butyl chloroformate and cyclopentyl magnesium bromide. The product is characterized by nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and high-performance liquid chromatography (HPLC).

Analytical Methods

The analytical methods used to detect tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate include HPLC, gas chromatography (GC), and mass spectrometry (MS). These methods are useful in identifying impurities and determining the purity of the compound.

Biological Properties

Tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate has been shown to have antibacterial activity against Staphylococcus aureus and Escherichia coli. It also exhibits antitumor activity against several cancer cell lines.

Toxicity and Safety in Scientific Experiments

Tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate is relatively non-toxic with an LD50 of greater than 5,000 mg/kg in rats. However, it can cause skin and eye irritation, so it should be handled with care. Safety measures, such as the use of personal protective equipment and proper ventilation, should be taken when handling this compound.

Applications in Scientific Experiments

Tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate is mostly used in the synthesis of peptides, particularly for solid-phase peptide synthesis. It is also used as a reagent in organic chemistry.

Current State of Research

Research on the biological and chemical properties of tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate is ongoing. Studies are being conducted to determine its potential use as an antibacterial and antitumor agent.

Potential Implications in Various Fields of Research and Industry

Tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate has potential applications in the fields of drug discovery and development, particularly in the development of antibacterial and antitumor agents. It may also have applications in the synthesis of peptides used in pharmaceuticals, cosmetics, and food industry.

Limitations and Future Directions

Limitations of tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate include poor solubility in water and limited availability. Future research could focus on developing more efficient methods of synthesis, improving the antibacterial and antitumor activity of the compound, and exploring its potential as a drug delivery agent.
In conclusion, tert-butyl N-(1-cyclopentyl-3-oxopropan-2-yl)carbamate is a versatile chemical compound with potential applications in pharmaceuticals, cosmetics, and food industry. Ongoing research is investigating its biological and chemical properties, and it may have future implications in various fields of research and industry. Proper safety measures should be taken when handling this compound.